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Compound of Interest

Compound Name: tert-Butyl methyl succinate

Cat. No.: B081949 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling tert-Butyl methyl succinate. The

following procedural guidance is based on available safety data and general best practices for

handling laboratory chemicals of this nature. A complete Safety Data Sheet (SDS) for tert-
Butyl methyl succinate was not located; therefore, this guidance emphasizes a cautious

approach, treating the substance with due care as a potential irritant and flammable compound.

Chemical and Physical Properties
A summary of the known quantitative data for tert-Butyl methyl succinate is provided below.

This information is critical for safe handling and storage.

Property Value Source

Molecular Formula C₉H₁₆O₄ Smolecule

Molecular Weight 188.22 g/mol Smolecule

Boiling Point 85-95 °C at 20 mmHg Sigma-Aldrich

Density 1.022 g/mL at 25 °C Sigma-Aldrich

Flash Point 110 °C (230 °F) - closed cup Sigma-Aldrich

Storage Class 10 - Combustible liquids Sigma-Aldrich
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Hazard Summary and Personal Protective
Equipment (PPE)
While a comprehensive hazard profile is unavailable, tert-Butyl methyl succinate is known to

be a mild skin and eye irritant and is classified as a combustible liquid.[1] Therefore,

appropriate personal protective equipment must be worn at all times.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended. Always inspect

gloves for integrity before use.

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes.

Skin and Body Protection Laboratory coat
Fully buttoned to protect

against skin contact.

Respiratory Protection
Multi-purpose combination

respirator cartridge (US)

Recommended, especially

when handling outside of a

fume hood or if vapors are

generated.

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following procedural steps is mandatory to ensure the safe handling of tert-
Butyl methyl succinate.

Preparation and Engineering Controls:

All handling of tert-Butyl methyl succinate should ideally be conducted within a certified

chemical fume hood to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.

Keep away from heat, sparks, and open flames as it is a combustible liquid.[1]
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Use non-sparking tools and explosion-proof equipment where necessary.

Donning Personal Protective Equipment (PPE):

Before handling the substance, put on all required PPE as specified in the table above.

Handling the Chemical:

Avoid direct contact with skin and eyes.[1]

Avoid inhalation of vapors.

Ground and bond containers when transferring material to prevent static discharge.

Keep the container tightly closed when not in use.

In Case of a Spill:

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbed material into a suitable, labeled container for disposal.

Ventilate the area of the spill.

First Aid Measures:

If on skin: Remove contaminated clothing and rinse the affected area with plenty of water.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If inhaled: Move the person into fresh air and keep at rest in a position comfortable for

breathing.

If swallowed: Rinse mouth. Do NOT induce vomiting.

In all cases of exposure, seek medical advice/attention if irritation or other symptoms

persist.
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Disposal Plan
Proper disposal of tert-Butyl methyl succinate and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

Dispose of tert-Butyl methyl succinate as hazardous waste.

Offer surplus and non-recyclable solutions to a licensed disposal company.

Do not allow the product to enter drains.

Contaminated Packaging:

Dispose of contaminated packaging as unused product in accordance with local, state,

and federal regulations.

Empty containers may retain product residue and can be dangerous. Do not reuse empty

containers.

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of tert-Butyl methyl
succinate, from preparation to disposal.
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Workflow for Safe Handling of tert-Butyl Methyl Succinate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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